Cas no 2138248-32-3 (2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine)

• Product Name: 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine
• CAS No: 2138248-32-3
• MF: C₈H₁₃F₂N₃O
• MW: 205.20512843132
• CID: 5941732
• PubChem ID: 165462142
• Update Time: 2025-08-03

2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138248-32-3
• EN300-789727
• 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine

• Inchi： 1S/C8H13F2N3O/c1-13-3-7(2-12-13)4-14-6-8(9,10)5-11/h2-3H,4-6,11H2,1H3
• InChI Key： ALNNTWBWHDERMN-UHFFFAOYSA-N
• SMILES： FC(CN)(COCC1C=NN(C)C=1)F

Computed Properties

• Exact Mass: 205.10266837g/mol
• Monoisotopic Mass: 205.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine

Introduction to 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine (CAS No. 2138248-32-3)

2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138248-32-3, belongs to a class of molecules that incorporate fluorine and pyrazole moieties, which are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. The presence of a fluoro-substituted alkyl chain and a methoxy-functionalized pyrazole ring contributes to its distinctive chemical profile, making it a subject of interest for further investigation.

The structural motif of 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine is particularly noteworthy for its potential applications in medicinal chemistry. The fluoro group at the 2-position of the propanamine backbone is known to influence the electronic properties of the molecule, thereby affecting its reactivity and interaction with biological targets. Additionally, the pyrazole ring, a heterocyclic structure with a nitrogen-rich environment, is frequently employed in the design of bioactive compounds due to its ability to engage in hydrogen bonding and hydrophobic interactions. The methoxy group attached to the pyrazole ring further diversifies the compound's chemical space, offering opportunities for fine-tuning its pharmacological properties.

In recent years, there has been a growing interest in the development of novel fluorinated compounds for therapeutic applications. Fluorine atoms are widely incorporated into drug molecules because they can improve pharmacokinetic profiles, such as bioavailability and metabolic stability. The compound 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine exemplifies this trend by combining fluorine with other functional groups that are known to enhance drug-like properties. Its potential as a building block for more complex pharmacophores has been recognized by researchers exploring new avenues in drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health. The pyrazole scaffold is present in several FDA-approved drugs and is known for its versatility in interacting with various biological targets. For instance, pyrazole derivatives have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The methoxy group on the pyrazole ring may further enhance these effects by influencing the compound's solubility and distribution within biological systems. Moreover, the fluoro-substituted propanamine moiety could contribute to improved binding affinity by introducing hydrophobic interactions or by modulating electronic effects at key binding sites.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes or receptors involved in critical metabolic pathways. For example, preliminary simulations indicate that it could bind to targets associated with inflammation or immune response, making it a promising candidate for further exploration in therapeutic contexts. These computational insights are complemented by experimental studies that aim to validate these hypotheses through in vitro and in vivo assays.

The synthesis of 2,2-difluoro-3-[(1-methyl-1H-pyrazol-4-yl)methoxy]propan-1-am ine presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. The synthesis often involves multi-step processes that require careful optimization to ensure high yields and purity. Despite these challenges, the increasing availability of advanced synthetic tools has made it feasible to produce sufficient quantities of this compound for research purposes.

The pharmacological evaluation of 2,2-difluoro -3-[ ( 1 -methyl - 1 H -py ra zol -4 - yl ) me tho xy ] pro pan - 1 -a mine is an ongoing area of investigation. Researchers are keen on understanding how its unique structural features translate into biological effects. Initial studies have focused on assessing its interaction with model enzymes and receptors using both radioligand binding assays and surface plasmon resonance techniques. These studies aim to provide insights into its potential mechanism of action and identify any off-target effects that might need to be addressed before considering further development.

The safety profile of any new chemical entity is a critical consideration before it can be advanced into clinical development. While 2 , 2 -dif luoro - 3 -[ ( 1 -m ethyl - 1 H -py ra zol -4 - yl ) me tho xy ] pro pan - 1 -a mine has not yet been tested extensively in humans, preclinical toxicology studies are essential to assess its potential hazards. These studies typically involve evaluating acute toxicity, repeated dose toxicity, genotoxicity, and carcinogenicity endpoints. By conducting thorough safety assessments early in the development process, researchers can identify any risks associated with this compound and take steps to mitigate them if necessary.

The future prospects for 2 , 2 -dif luoro - 3 -[ ( 1 -m ethyl - 1 H -py ra zol -4 - yl ) me tho xy ] pro pan - 1 -a mine hinge on its performance during preclinical evaluations and subsequent clinical trials if it demonstrates promising efficacy and safety profiles. If successful , this compound could serve as a foundation for developing new treatments targeting various diseases . Its unique combination of structural features makes it an attractive candidate for further exploration , particularly as more sophisticated computational tools become available to guide drug design efforts.

In conclusion,2 , 2 -dif luoro - 3-[ ( 1 m ethyl - 1 H-p y ra z ol .4 . y l ) me tho xy ] p ro pa n . l am ine (CAS No .2138248 .32 .3) represents an intriguing molecule with potential applications i n pharma ceutical chemistry . Its structural features , including fluoro substituents an d a py ra z ole moiety , offer opportunities fo r designing bioactive compounds wit h enhanced pharma cok ine tic properties . Ongoing research aims t o elucidate i ts bi ological acti vity an d evaluate i ts suitability f or furthe r deve lopment as a thera peu tic agent . As our understanding o f molecular inter actions continues t o improve , compoun ds like thi s are poised t o play a significant role i n next-generation drug discovery efforts.